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Compound of Interest

Compound Name: Fmoc-orn(Z2)-OH

Cat. No.: B557397

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring a secure and productive laboratory environment. This
document provides essential, immediate safety and logistical information for the handling of
Fmoc-orn(Z)-OH, a key building block in peptide synthesis. Adherence to these guidelines will
minimize risks and streamline both operational workflow and waste disposal.

Physicochemical and Safety Data

A summary of the key quantitative data for Fmoc-orn(Z)-OH is presented below, offering a
quick reference for its physical properties and identifiers.

Property Value

Molecular Formula C28H28N206

Molecular Weight 488.5 g/mol [1]

CAS Number 138775-07-2[1]

Appearance White to off-white powder

Solubility Soluble in organic solvents like DMF and DCM
Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
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When handling Fmoc-orn(Z)-OH, a comprehensive approach to personal safety is crucial. The
following personal protective equipment (PPE) is mandatory to prevent exposure and ensure
safe handling.

PPE Category Specification Purpose
] Chemical-resistant nitrile To prevent direct skin contact
Hand Protection ]
gloves. with the compound.
Safety glasses with side To protect eyes from airborne
Eye Protection shields or chemical splash particles and potential
goggles. splashes.

Use in a well-ventilated area. A
) ) NIOSH-approved respirator is To prevent inhalation of fine
Respiratory Protection ) , _
recommended if dust formation  dust particles.

is likely.

) To protect skin and clothing
Body Protection A standard laboratory coat. ) o
from spills and contamination.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and regulatory
compliance.

Handling Protocol

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood. Ensure
the workspace is clean and all necessary equipment is readily available.

e Weighing: To minimize dust generation, handle the solid compound carefully. Use a spatula
to weigh the desired amount on a calibrated scale.

o Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

o Post-Handling: After use, ensure the container is tightly sealed. Clean all equipment and the
work area thoroughly.
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First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing becomes difficult, seek medical attention.
» In Case of Skin Contact: Wash the affected area immediately with soap and plenty of water.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« |If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical
advice.[2]

Disposal Plan

e Solid Waste: Collect unused Fmoc-orn(Z)-OH and any contaminated disposable materials
(e.g., weighing paper, gloves) in a designated, sealed container labeled as hazardous
chemical waste.

 Liquid Waste: Solutions containing Fmoc-orn(Z)-OH should be collected in a separate,
sealed, and appropriately labeled hazardous waste container.

o Compliance: All waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance.

Experimental Workflow
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Caption: Safe handling workflow for Fmoc-orn(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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